2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C16H15N3O2S2/c1-2-19-15(21)14-12(8-9-22-14)18-16(19)23-10-13(20)17-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H,17,20)
• InChI Key: NAHREVYEWXSTQT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=CC=C3
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol
• CAS No.: 1252928-11-2

Description

2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide is a synthetic compound that has attracted significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as ETP-46464 and is known for its ability to inhibit the activity of a protein called MDM2, which is involved in regulating the function of the tumor suppressor protein p53.

Scientific Research Applications

Antitumor Activity

The design and synthesis of thieno[3,2-d]pyrimidine derivatives have shown significant potential in antitumor activity. These compounds, through their structural modifications, have been evaluated against various cancer cell lines, demonstrating potent anticancer effects. For example, the synthesis of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives has been reported to exhibit marked growth inhibition against human breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines, with some compounds being nearly as active as the standard drug doxorubicin (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

Compounds derived from pyrimidinones and thieno[3,2-d]pyrimidines have been synthesized with the goal of combating microbial infections. A notable study synthesized a series of pyrimidinone and oxazinone derivatives fused with thiophene rings, showing good antibacterial and antifungal activities comparable to established antibiotics like streptomycin and fusidic acid (Hossan et al., 2012).

Dual Inhibitory Actions on TS and DHFR

The exploration of dual inhibitors targeting TS and DHFR enzymes has been a significant area of research due to the critical roles these enzymes play in cancer cell proliferation. The synthesis of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines has demonstrated excellent dual inhibitory activity against human TS and DHFR, offering a promising approach for developing antitumor agents. These compounds have shown to possess nanomolar inhibitory values against tumor cells in culture, emphasizing their potential in cancer therapy (Gangjee et al., 2009).

Mechanism of Action

Target of Action

It is known that similar compounds in the thieno[3,2-d]pyrimidine class have been found to inhibit specific kinases, which are enzymes involved in cellular signaling pathways. Inhibiting specific kinases can be a target for cancer treatment.

Mode of Action

Based on the known actions of similar thieno[3,2-d]pyrimidine compounds, it can be inferred that this compound may interact with its targets (potentially kinases) and cause changes that inhibit their function.

Biochemical Pathways

Given that similar compounds in the thieno[3,2-d]pyrimidine class have been found to inhibit kinases, it is likely that this compound may affect pathways involving these enzymes.

Result of Action

Based on the known actions of similar thieno[3,2-d]pyrimidine compounds, it can be inferred that this compound may inhibit the function of its targets, potentially leading to changes in cellular signaling pathways.